Cas no 123076-08-4 (2-Heptanone,1-fluoro-6,6-dimethyl-)

• Product Name: 2-Heptanone,1-fluoro-6,6-dimethyl-
• CAS No: 123076-08-4
• MF: C₉H₁₇FO
• MW: 160.229086637497
• CID: 104305
• Update Time: 2024-01-24

2-Heptanone,1-fluoro-6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone,1-fluoro-6,6-dimethyl-
• 2-Heptanone, 1-fluoro-6,6-dimethyl-
• 1-fluoro-6,6-dimethylheptan-2-one

• Inchi： 1S/C9H17FO/c1-9(2,3)6-4-5-8(11)7-10/h4-7H2,1-3H3
• InChI Key： IIMGZNWWKZMGPL-UHFFFAOYSA-N
• SMILES： C(F)C(=O)CCCC(C)(C)C

Computed Properties

• Exact Mass: 160.12641
• Monoisotopic Mass: 160.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07